Cas no 1427015-15-3 (1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1427015-15-3
• MF: C₈H₁₁FN₂O₂
• MW: 186.183545351028
• CID: 5218768
• Update Time: 2026-03-06

1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluoro-ethyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid
• 1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C8H11FN2O2/c1-5-7(8(12)13)6(2)11(10-5)4-3-9/h3-4H2,1-2H3,(H,12,13)
• InChI Key： QVCSFPXDWXZKTH-UHFFFAOYSA-N
• SMILES： N1(CCF)C(C)=C(C(O)=O)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid

Introduction to 1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid (CAS No. 1427015-15-3)

1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid, with the chemical identifier CAS No. 1427015-15-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad range of biological activities and utility in drug development. The presence of a fluoroethyl group and dimethyl substituents at the 3 and 5 positions of the pyrazole ring imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The< strong>fluoroethyl moiety is particularly noteworthy due to its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of associated molecules. In recent years, fluorinated compounds have been extensively studied for their enhanced bioavailability and improved pharmacological properties. The incorporation of fluorine into drug candidates often leads to increased lipophilicity, reduced susceptibility to enzymatic degradation, and enhanced binding interactions with biological targets. This makes< strong>1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid a promising candidate for further exploration in medicinal chemistry.

The< strong>3,5-dimethyl substitution pattern in the pyrazole ring further influences the electronic distribution and spatial orientation of the molecule. This structural feature can be critical in determining the compound's interaction with biological receptors or enzymes. Pyrazole derivatives are well-documented for their role in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. The specific configuration of< strong>1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid may contribute to its potential as an intermediate or lead compound in the synthesis of targeted therapeutics.

In the realm of academic research, recent studies have highlighted the significance of pyrazole-based compounds in drug discovery. For instance, modifications at the 4-carboxylic acid position can introduce functionality that enhances solubility or facilitates further derivatization. The carboxyl group in< strong>1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid provides a versatile handle for chemical transformations, enabling researchers to explore diverse pharmacological scaffolds.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their structural diversity and biological relevance. Pyrazoles are among the most studied heterocycles due to their inherent stability and ability to mimic key functional groups found in natural products. The unique combination of substituents in< strong>1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid positions it as a potential building block for innovative drug candidates.

From a synthetic chemistry perspective, the preparation of< strong>1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid involves multi-step reactions that highlight modern synthetic methodologies. Advanced techniques such as cross-coupling reactions and fluorination strategies are often employed to introduce the desired substituents with high precision. These synthetic approaches not only showcase the versatility of current chemical tools but also underscore the importance of< strong>CAS No. 1427015-15-3 as a reference compound in research laboratories.

The biological activity of< strong>1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid is currently under investigation by several research groups aiming to uncover new therapeutic applications. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes or receptors relevant to human health conditions. Such findings align with the broader trend toward developing targeted therapies based on structurally optimized small molecules.

In conclusion, 1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid (CAS No. 1427015-15-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—comprising a fluoroethyl group and dimethyl substituents—make it an attractive scaffold for designing novel bioactive molecules. As research continues to uncover new applications for pyrazole derivatives, compounds like this one will likely play a crucial role in advancing drug discovery efforts worldwide.